Cas no 2228803-99-2 (4,4-Difluoro-1-(5-methoxypyridin-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-Difluoro-1-(5-methoxypyridin-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228803-99-2
• MF: C₁₃H₁₅F₂NO₃
• MW: 271.259910821915
• CID: 5772405
• PubChem ID: 165632471
• Update Time: 2025-06-08

4,4-Difluoro-1-(5-methoxypyridin-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(5-methoxypyridin-2-yl)cyclohexane-1-carboxylic acid
• 2228803-99-2
• EN300-1950911
• 4,4-Difluoro-1-(5-methoxypyridin-2-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C13H15F2NO3/c1-19-9-2-3-10(16-8-9)12(11(17)18)4-6-13(14,15)7-5-12/h2-3,8H,4-7H2,1H3,(H,17,18)
• InChI Key： UBLWMJLWPJHHJW-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC(=CN=2)OC)CC1)F

Computed Properties

• Exact Mass: 271.10199966g/mol
• Monoisotopic Mass: 271.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų

Additional information on 4,4-Difluoro-1-(5-methoxypyridin-2-yl)cyclohexane-1-carboxylic acid

4,4-Difluoro-1-(5-methoxypyridin-2-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

4,4-Difluoro-1-(5-methoxypyridin-2-yl)cyclohexane-1-carboxylic acid, also known by its CAS number 2228803-99-2, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in inhibiting specific enzymes and its potential as a lead compound in drug discovery.

The molecular structure of 4,4-difluoro-1-(5-methoxypyridin-2-yl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position, a pyridine ring at the 1-position, and a carboxylic acid group. The pyridine ring is further substituted with a methoxy group at the 5-position, which contributes to the compound's stability and bioavailability. This unique combination of functional groups makes it a versatile molecule for various applications.

Recent research has focused on the synthesis and optimization of this compound. Scientists have developed novel synthetic routes that enhance the efficiency and scalability of production. For instance, a study published in Journal of Medicinal Chemistry demonstrated a one-pot synthesis method that significantly reduces reaction steps while maintaining high yields. This advancement is crucial for large-scale production, particularly in the pharmaceutical industry.

The biological activity of 4,4-difluoro-1-(5-methoxypyridin-2-yl)cyclohexane-1-carboxylic acid has been extensively studied. Preclinical trials have shown that it exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, its ability to modulate ion channels has opened avenues for research in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of application, this compound has shown potential in agrochemicals as well. Field trials conducted by agricultural research institutions have indicated its effectiveness as a herbicide with minimal environmental impact. Its selectivity towards specific weeds while sparing crops is a significant advantage in sustainable agriculture.

The safety profile of 4,4-difluoro-1-(5-methoxypyridin-2-yl)cyclohexane-1-carboxylic acid has also been evaluated in recent toxicity studies. Results from acute and chronic toxicity tests suggest that it has a favorable safety margin when used within recommended dosage ranges. These findings are critical for regulatory approval and safe commercialization.

In conclusion, 4,4-difluoro-1-(5-methoxypyridin-2-yl)cyclohexane-1-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple industries. Its structural uniqueness, coupled with advancements in synthesis and biological activity studies, positions it as a key player in future drug development and agricultural solutions.